Cas no 88511-72-2 ([1,2,4]triazolo[4,3-b]pyridazin-7-amine)

• Product Name: [1,2,4]triazolo[4,3-b]pyridazin-7-amine
• CAS No: 88511-72-2
• MF: C₅H₅N₅
• MW: 135.126699209213
• CID: 1925172
• PubChem ID: 256252
• Update Time: 2025-04-21

[1,2,4]triazolo[4,3-b]pyridazin-7-amine Chemical and Physical Properties

Names and Identifiers

• [1,2,4]triazolo[4,3-b]pyridazin-7-amine
• (1,2,4)Triazolo(4,3-b)pyridazin-7-ylamine
• CTK5G0030
• NCIOpen2_001129
• NSC82807
• [1,2,4]Triazolo[4,3-b]pyridazin-7-ylamine
• AC1L5U73
• AKOS006361192
• 7-Amino-s-triazolo &lt
• 4,3-b&gt
• pyridazin
• NSC-82807
• S-TRIAZOLO(4,3-B)PYRIDAZINE, 7-AMINO-
• UNII-26CZI2Q8AB
• 26CZI2Q8AB
• AM-944/40947523
• NSC 82807
• 88511-72-2
• DTXSID801008198
• 1,2,4-TRIAZOLO(4,3-B)PYRIDAZIN-7-AMINE

• Inchi： 1S/C5H5N5/c6-4-1-5-9-7-3-10(5)8-2-4/h1-3H,6H2
• InChI Key： DIAQDQDCRODOQZ-UHFFFAOYSA-N
• SMILES： N12C=NN=C1C=C(C=N2)N

Computed Properties

• Exact Mass: 135.05449518Da
• Monoisotopic Mass: 135.05449518Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 69.1Ų